Cas no 280576-02-5 (1H-Purine, 6-[(2-decyltetradecyl)oxy]-)

• Product Name: 1H-Purine, 6-[(2-decyltetradecyl)oxy]-
• CAS No: 280576-02-5
• MF: C₂₉H₅₂N₄O
• MW: 472.749387741089
• CID: 1433398
• Update Time: 2024-08-15

1H-Purine, 6-[(2-decyltetradecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-[(2-decyltetradecyl)oxy]-
• 9H-Purine, 6-[(2-decyltetradecyl)oxy]-

• Inchi： 1S/C29H52N4O/c1-3-5-7-9-11-13-14-16-18-20-22-26(21-19-17-15-12-10-8-6-4-2)23-34-29-27-28(31-24-30-27)32-25-33-29/h24-26H,3-23H2,1-2H3,(H,30,31,32,33)
• InChI Key： DZLVBWAABZOJPI-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2OCC(CCCCCCCCCC)CCCCCCCCCCCC)NC=1

Computed Properties

• Exact Mass: 472.41446

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 615.0±35.0 °C(Predicted)
• PSA: 58.34
• pka: 9.37±0.10(Predicted)